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Compound of Interest

Compound Name: PCNA-IN-1

Cat. No.: B15584066

For Immediate Implementation by Laboratory Personnel

Researchers and drug development professionals handling PCNA-IN-1, a small molecule
inhibitor of the Proliferating Cell Nuclear Antigen (PCNA), must adhere to specific disposal
procedures to ensure laboratory safety and environmental protection. Although PCNA-IN-1 is
not classified as a hazardous substance under the Globally Harmonized System (GHS),
caution is advised in its handling and disposal due to its biological activity and the potential for
unknown hazards. This guide provides essential, step-by-step instructions for the proper
disposal of PCNA-IN-1.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including a lab coat, safety glasses, and gloves. All handling of
PCNA-IN-1, whether in solid form or in solution, should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for PCNA-IN-1
(also referred to as PCNA-I1).
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Property Value Source(s)
CAS Number 444930-42-1 [1]
Molecular Formula C17H14N202S [1]
Molecular Weight 310.4 g/mol [1]

~10 mg/mL to 100 mg/mL

Solubility in DMSO (may require sonication and [1112]
warming)

Solubility in Water Insoluble [3]

Appearance Crystalline solid [1]

Step-by-Step Disposal Protocol for PCNA-IN-1

This protocol addresses the disposal of pure (neat) PCNA-IN-1 and solutions containing
PCNA-IN-1, most commonly prepared in Dimethyl Sulfoxide (DMSO).

1. Disposal of Unused, Pure PCNA-IN-1 (Solid Form):

» Waste Collection: Collect any unused or waste PCNA-IN-1 solid in a clearly labeled, sealed
container. The label should include the chemical name ("PCNA-IN-1" or "PCNA-I1"), CAS
number (444930-42-1), and the date.

e Waste Stream: Dispose of the container through your institution's chemical waste
management program. While not classified as hazardous, it should be treated as non-
hazardous chemical waste. Do not dispose of solid PCNA-IN-1 in the regular trash.

2. Disposal of PCNA-IN-1 in DMSO Solution:

e Do Not Drain Dispose: Due to its insolubility in water and biological activity, do not pour
PCNA-IN-1 solutions down the drain. This is to prevent its entry into sewer systems and
surface or ground water.

o Waste Collection: Collect all waste solutions containing PCNA-IN-1 in a designated, leak-
proof, and sealed waste container. The container must be compatible with DMSO.
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o Labeling: Clearly label the waste container with "Waste PCNA-IN-1 in DMSO," the
approximate concentration, and any other components in the solution.

« Institutional Disposal: Transfer the labeled waste container to your institution's hazardous or
chemical waste collection service. DMSO solutions are typically handled as chemical waste.

3. Disposal of Contaminated Labware:

e Solid Waste: Items such as pipette tips, tubes, and gloves that are contaminated with PCNA-
IN-1 should be collected in a designated, sealed waste bag or container.

o Labeling and Disposal: Label the container as "Waste contaminated with PCNA-IN-1" and
dispose of it through your institution's chemical or solid waste stream, following their specific
guidelines for non-hazardous chemical waste.

Experimental Workflow for PCNA-IN-1 Handling and
Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
PCNA-IN-1 in a laboratory setting.
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PCNA-IN-1 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and proper disposal of PCNA-IN-1.
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By adhering to these procedures, researchers can mitigate risks and ensure the safe and
environmentally responsible disposal of PCNA-IN-1. Always consult your institution's specific
safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

